Ethyl 2-(5-bromo-2,3-dimethylimidazol-4-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-(5-bromo-2,3-dimethylimidazol-4-yl)-2-oxoacetate
• InChI: InChI=1S/C9H11BrN2O3/c1-4-15-9(14)7(13)6-8(10)11-5(2)12(6)3/h4H2,1-3H3
• InChI Key: HJAACFDFVBHSHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C(N=C(N1C)C)Br
• Molecular Formula: C9H11BrN2O3
• Molecular Weight: 275.10 g/mol

Description

Ethyl 2-(5-bromo-2,3-dimethylimidazol-4-yl)-2-oxoacetate, also known as BRD0705, is a chemical compound that has gained attention in the scientific community due to its potential use in drug discovery and development. This compound belongs to the class of imidazole derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Chemical Synthesis and Catalysis

Compounds with complex structures, such as Ethyl 2-(5-bromo-2,3-dimethylimidazol-4-yl)-2-oxoacetate, are often subjects of research in chemical synthesis and catalysis. They can be used to explore new synthetic routes or catalytic processes that enhance efficiency or selectivity. Research on ionic liquids, for instance, showcases advancements in electrochemical technology and surface finishing, hinting at the broader field's potential for synthesizing and manipulating similarly complex molecules (Tsuda et al., 2017).

Material Science and Engineering

The exploration of novel materials, including polymers and composites, often involves intricate organic molecules. Studies on the interactions of ionic liquids with polysaccharides like cellulose highlight the role of organic compounds in developing new materials or enhancing existing ones through chemical modifications (Heinze et al., 2008).

Environmental Science and Toxicology

Research on the environmental impact and toxicity of chemical compounds is crucial for understanding and mitigating potential risks. For example, the study of novel brominated flame retardants in various environments underscores the importance of monitoring and evaluating chemical substances' ecological and health effects (Zuiderveen et al., 2020).

Analytical Chemistry

Advancements in analytical methods for detecting and quantifying chemical species are fundamental to various scientific fields. Research on ethyl glucuronide quantification in hair demonstrates the development of sensitive and specific analytical techniques, which could be applied to a wide range of compounds for forensic or clinical purposes (Triolo et al., 2022).